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N-methyl-N-

dithiocarboxyglucamine

Cat. No.: B1679848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis, characterization, and

potential applications of N-methyl-N-dithiocarboxyglucamine (MDCG), a potent chelating

agent. The protocols are intended for research purposes and should be performed by qualified

personnel in a laboratory setting.

Introduction
N-methyl-N-dithiocarboxyglucamine (MDCG), also known as N-methyl-D-glucamine

dithiocarbamate, is a polyhydroxylated aminodithiocarbamate with significant potential in

biomedical research. Its primary application lies in its ability to act as a chelating agent,

particularly for heavy metals such as cadmium.[1] The multiple hydroxyl groups derived from

the glucose moiety impart high water solubility, while the dithiocarbamate group provides a

strong binding site for metal ions. This combination of properties makes MDCG a subject of

interest for the development of therapeutic agents against heavy metal toxicity.
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The synthesis of the sodium salt of N-methyl-N-dithiocarboxyglucamine is a two-step

process. The first step involves the synthesis of the precursor, N-methyl-D-glucamine, from D-

glucose and methylamine. The second step is the formation of the dithiocarbamate salt by

reacting N-methyl-D-glucamine with carbon disulfide in the presence of sodium hydroxide.

Experimental Protocols
Part 1: Synthesis of N-methyl-D-glucamine

This protocol is adapted from the general procedure for the synthesis of N-alkyl glucamines.

Materials:

D-glucose

Aqueous methylamine solution (e.g., 40%)

Ethanol

Hydrogen gas

Raney Nickel catalyst

Reaction vessel suitable for hydrogenation

Procedure:

In a suitable reaction vessel, dissolve D-glucose in water and an alcoholic solvent like

ethanol.

Add an aqueous solution of methylamine to the glucose solution. The molar ratio of glucose

to methylamine should be approximately 1:1.2 to 1:1.5.

Stir the mixture at a controlled temperature, typically between 20-40°C, for 1-3 hours to form

the corresponding N-methyl-D-glucosamine.

Transfer the resulting solution to a high-pressure hydrogenation reactor containing a Raney

Nickel catalyst.
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Pressurize the reactor with hydrogen gas and heat to a temperature between 50-120°C.

Maintain the reaction under pressure with stirring until the theoretical amount of hydrogen

has been consumed.

After cooling and venting the reactor, filter off the catalyst.

Concentrate the filtrate under reduced pressure to obtain a crude product.

Recrystallize the crude N-methyl-D-glucamine from a suitable solvent, such as ethanol, to

yield a crystalline solid.

Part 2: Synthesis of Sodium N-methyl-N-dithiocarboxyglucamine

This protocol is based on the general reaction of secondary amines with carbon disulfide to

form dithiocarbamates.

Materials:

N-methyl-D-glucamine

Carbon disulfide (CS₂)

Sodium hydroxide (NaOH)

Water

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Procedure:

Dissolve N-methyl-D-glucamine in an aqueous solution of sodium hydroxide in a round-

bottom flask. The molar ratio of N-methyl-D-glucamine to NaOH should be 1:1.

Cool the solution in an ice bath with continuous stirring.
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Slowly add an equimolar amount of carbon disulfide to the cold, stirring solution. A color

change to reddish-orange is typically observed.

Continue stirring the reaction mixture in the ice bath for a specified period, typically 2-4

hours, to ensure complete reaction.

The product, sodium N-methyl-N-dithiocarboxyglucamine, is typically isolated by

precipitation or by removal of the solvent under reduced pressure.

The resulting solid can be washed with a cold non-polar solvent, such as diethyl ether, to

remove any unreacted carbon disulfide and then dried under vacuum.

Data Presentation
Parameter N-methyl-D-glucamine

Sodium N-methyl-N-
dithiocarboxyglucamine

Molecular Formula C₇H₁₇NO₅ C₈H₁₆NNaO₅S₂

Molecular Weight 195.21 g/mol 293.34 g/mol

Appearance White crystalline solid Off-white to yellowish solid

Solubility Soluble in water Soluble in water

Predicted ¹H NMR Data for N-methyl-N-dithiocarboxyglucamine (in D₂O):

Chemical Shift (ppm) Multiplicity Assignment

~3.2 - 4.0 Multiplets
Protons of the glucamine

backbone

~3.1 Singlet N-CH₃ protons

Note: Actual chemical shifts may vary depending on the solvent and experimental conditions.
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Step 1: Synthesis of Precursor

Step 2: Dithiocarbamate Formation
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Caption: Synthetic pathway for Sodium N-methyl-N-dithiocarboxyglucamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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